Cas no 480424-85-9 (3-PROPIONOXYPHENYLBORONIC ACID)

• Product Name: 3-PROPIONOXYPHENYLBORONIC ACID
• CAS No: 480424-85-9
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• CID: 931693
• PubChem ID: 53425772
• Update Time: 2025-04-19

3-PROPIONOXYPHENYLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-PROPIONOXYPHENYLBORONIC ACID
• (3-propanoyloxyphenyl)boronic acid
• [3-(Propanoyloxy)phenyl]boronic acid
• 480424-85-9
• DTXSID10698977
• (3-(propionyloxy)phenyl)boronic acid
• starbld0019116

• Inchi： 1S/C9H11BO4/c1-2-9(11)14-8-5-3-4-7(6-8)10(12)13/h3-6,12-13H,2H2,1H3
• InChI Key： HFTSZRNVEIDPTE-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 194.075
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76000
• LogP: -0.31820